Cas no 321940-50-5 (BAM-12P (7-12))

• Product Name: BAM-12P (7-12)
• CAS No: 321940-50-5
• MF: C₂₉H₅₄N₁₂O₉
• MW: 714.81406545639
• CID: 1003507
• PubChem ID: 131698114
• Update Time: 2025-07-14

BAM-12P (7-12) Chemical and Physical Properties

Names and Identifiers

• BAM-12P (7-12)
• H-Arg-Val-Gly-Arg-Pro-Glu-OH
• (2S)-2-amino-5-(diaminomethylideneamino)-N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-1-[(2S)-2-formylpyrrolidin-1-yl]-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]pentanamide;(2S)-2-aminopentanedioic acid
• 321940-50-5

• Inchi： 1S/C24H45N11O5.C5H9NO4/c1-14(2)19(34-20(38)16(25)7-3-9-30-23(26)27)21(39)32-12-18(37)33-17(8-4-10-31-24(28)29)22(40)35-11-5-6-15(35)13-36;6-3(5(9)10)1-2-4(7)8/h13-17,19H,3-12,25H2,1-2H3,(H,32,39)(H,33,37)(H,34,38)(H4,26,27,30)(H4,28,29,31);3H,1-2,6H2,(H,7,8)(H,9,10)/t15-,16-,17-,19-;3-/m00/s1
• InChI Key： OFGIQBSYPNBETP-AVMUUHOVSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC(CNC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O)N1CCC[C@H]1C=O.OC([C@H](CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 714.41367135g/mol
• Monoisotopic Mass: 714.41367135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 21
• Complexity: 1080
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 380Ų

Additional information on BAM-12P (7-12)

BAM-12P (7-12): A Comprehensive Overview

The compound with CAS No 321940-50-5, commonly referred to as BAM-12P (7-12), is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is a derivative of the broader BAM family, which has been extensively studied for its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The name BAM-12P (7-12) itself signifies its structural characteristics, with "BAM" representing the base structure and "(7-12)" indicating the specific substituents or modifications applied to it.

Recent studies have highlighted the remarkable versatility of BAM-12P (7-12) in biochemical systems. For instance, researchers have demonstrated its ability to act as a potent inhibitor of certain enzymes involved in metabolic pathways. This finding has opened new avenues for its potential use in drug development, particularly in the treatment of metabolic disorders and related conditions. The compound's unique molecular structure allows it to interact with target proteins in a highly specific manner, making it an attractive candidate for precision medicine.

In addition to its pharmacological applications, BAM-12P (7-12) has also shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a building block for advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in this area have further solidified the compound's role as a key player in cutting-edge research.

The synthesis of BAM-12P (7-12) involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic protocols to enhance yield and purity, ensuring that the compound can be produced on a larger scale for both academic and industrial purposes. The development of scalable synthesis methods has been a critical factor in advancing the practical applications of this compound.

From an environmental standpoint, studies on the biodegradation and toxicity of BAM-12P (7-12) have provided valuable insights into its safety profile. While initial findings suggest that it is not inherently hazardous under normal usage conditions, further research is needed to fully understand its long-term impact on ecosystems. Regulatory bodies are closely monitoring these developments to ensure that any commercial applications adhere to safety standards.

In conclusion, CAS No 321940-50-5 (BAM-12P (7-12)) represents a significant advancement in chemical research. Its diverse applications across multiple disciplines underscore its importance as a versatile tool for scientists and engineers alike. As research continues to uncover new properties and uses for this compound, it is poised to play an even greater role in shaping future innovations across various industries.